
Technical Guide: Safety and Handling of 2-Iodo-
5-nitroanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Iodo-5-nitroanisole

Cat. No.: B1296816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Iodo-5-nitroanisole (CAS No. 5458-84-4). The following sections detail the chemical's

hazards, proper handling procedures, personal protective equipment, emergency measures,

and a detailed experimental protocol for its synthesis.

Chemical Identification and Physical Properties
2-Iodo-5-nitroanisole is a substituted aromatic compound. A summary of its key physical and

chemical properties is provided in the table below.[1][2]
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Property Value

Molecular Formula C₇H₆INO₃

Molecular Weight 279.03 g/mol

Appearance White to light brown solid

Melting Point 128-130 °C

Boiling Point 341.2 ± 32.0 °C (Predicted)

Density 1.893 ± 0.06 g/cm³ (Predicted)

Storage Temperature
Keep in a dark place, Sealed in dry, Room

Temperature

Hazard Identification and GHS Classification
2-Iodo-5-nitroanisole is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Signal Word: Warning[1][3]

GHS Pictogram:[1][3]

GHS07: Exclamation Mark

Hazard Statements:[3][4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction.[4]

Precautionary Statements:[1][3]
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P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential when handling 2-Iodo-5-nitroanisole to

minimize exposure and prevent adverse health effects.
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PPE Category Specifications

Eye/Face Protection

Wear chemical safety goggles that meet the

standards of EU EN166 or US NIOSH. A face

shield may be necessary for splash hazards.

Skin Protection
Wear a lab coat or other protective clothing to

prevent skin contact.

Hand Protection

Chemical-resistant gloves are required. Suitable

materials include Butyl rubber, Neoprene, and

Nitrile rubber.[5] Always inspect gloves for

degradation or punctures before use.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate

particulate filter.
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Preparation

Donning Sequence

Handling

Doffing Sequence

Disposal & Hygiene

Assess Hazards
(Review SDS)

Select Appropriate PPE

1. Lab Coat

2. Gloves
(e.g., Nitrile, Neoprene)

3. Safety Goggles/
Face Shield

4. Respirator
(if required)

Handle 2-Iodo-5-nitroanisole
in a well-ventilated area

(e.g., fume hood)

1. Remove Gloves

2. Remove Goggles/
Face Shield

3. Remove Lab Coat

4. Remove Respirator

Dispose of Contaminated PPE
Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended PPE donning and doffing workflow.
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First Aid Measures
In the event of exposure to 2-Iodo-5-nitroanisole, immediate medical attention is crucial.

Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

doctor immediately for treatment advice.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Firefighting Measures
In case of a fire involving 2-Iodo-5-nitroanisole, the following measures should be taken.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: As an aromatic nitro compound, it may explode if heated under

confinement.[6] Combustion may produce toxic fumes, including nitrogen oxides and

hydrogen iodide.[7]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.
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Fire Involving
2-Iodo-5-nitroanisole Identified

Evacuate Immediate Area Call Emergency Services

Assess Fire Situation

Small, Controllable Fire Large or Uncontrolled Fire

Use Appropriate Extinguisher:
- Dry Chemical

- CO2
- Foam

- Water Spray

Await Professional
Firefighter Response

Contain Firewater Runoff

Wear Full PPE, Including SCBA

Cool Containers with Water Spray
from a distance

Click to download full resolution via product page

Caption: Firefighting decision workflow for 2-Iodo-5-nitroanisole.
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Toxicological Information
There is no specific LD50 or LC50 data available for 2-Iodo-5-nitroanisole in the searched

literature. However, data for the structurally related compound 2-Nitroanisole is provided below

for reference. It is important to handle 2-Iodo-5-nitroanisole with the assumption of similar or

greater toxicity.

Compound Route Species LD50 Value

2-Nitroanisole Oral Rat 740 mg/kg

2-Nitroanisole Oral Mouse 1300 mg/kg

Experimental Protocol: Synthesis of 2-Iodo-5-
nitroanisole
The following is a general laboratory-scale protocol for the synthesis of 2-Iodo-5-nitroanisole
from 2-methoxy-4-nitroaniline.[1][2]

Materials:

2-Methoxy-4-nitroaniline

Potassium iodide (KI)

Sodium nitrite (NaNO₂)

Camphorsulfonic acid

Acetic acid

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Water (deionized)
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β-naphthol (for reaction completion test)

Thin-layer chromatography (TLC) supplies

Procedure:

In a suitable reaction vessel, dissolve 2-methoxy-4-nitroaniline (2.5 mmol) and

camphorsulfonic acid (3.0 mmol) in acetic acid (30 mL) at room temperature.

Sequentially add potassium iodide (5.0 mmol) and sodium nitrite (3.0 mmol) to the solution

with stirring.

Continue stirring the reaction mixture at room temperature for 24 hours. Nitrogen gas

evolution should be observed.

Monitor the reaction for completion using a β-naphthol test and thin-layer chromatography

(TLC).

Once the reaction is complete, remove the acetic acid using a rotary evaporator.

Wash the resulting solid with water and then extract the product with dichloromethane.

Dry the organic extract over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure to remove the

dichloromethane.

Purify the crude product by column chromatography using a hexane/dichloromethane

solvent system as the eluent.

Confirm the identity and purity of the final product using appropriate analytical techniques,

such as ¹H NMR spectroscopy.
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Start: Dissolve Reactants
in Acetic Acid

Add KI and NaNO2

Stir at Room Temperature
for 24 hours

Monitor Reaction Completion
(TLC, β-naphthol test)

Solvent Removal and
Aqueous Wash

Extract with Dichloromethane

Dry Organic Layer
(MgSO4)

Purify by Column Chromatography

Analyze Final Product
(e.g., NMR)
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Caption: General workflow for the synthesis of 2-Iodo-5-nitroanisole.
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Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations.

Waste materials should be handled by a licensed professional waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for 2-Iodo-5-
nitroanisole from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-IODO-5-NITROANISOLE | 5458-84-4 [chemicalbook.com]

2. 2-IODO-5-NITROANISOLE CAS#: 5458-84-4 [chemicalbook.com]

3. 2-IODO-5-NITROANISOLE price,buy 2-IODO-5-NITROANISOLE - chemicalbook
[chemicalbook.com]

4. chemical-label.com [chemical-label.com]

5. safety.fsu.edu [safety.fsu.edu]

6. Nitrocompounds, Aromatic: Physical & Chemical Hazards [iloencyclopaedia.org]

7. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2321488.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB2321488_EN.htm
https://www.chemicalbook.com/price-india/2-IODO-5-NITROANISOLE.htm
https://www.chemicalbook.com/price-india/2-IODO-5-NITROANISOLE.htm
https://chemical-label.com/en/ghs/print-clp/5458-84-4/2-iodo-5-nitroanisole
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1225-nitrocompounds-aromatic-physical--chemical-hazards
https://www.fishersci.com/store/msds?partNumber=AC249680050&productDescription=2-IODOANISOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Iodo-5-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296816#2-iodo-5-nitroanisole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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